Cas no 117612-63-2 (3-(2-Furanyl)-3-methylacrylic acid)

• Product Name: 3-(2-Furanyl)-3-methylacrylic acid
• CAS No: 117612-63-2
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 2105577
• Update Time: 2025-08-03

3-(2-Furanyl)-3-methylacrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-furanyl)-2-Butenoic acid
• 3-(Furan-2-yl)but-2-enoic acid
• PWSGIAZISDWKNV-UHFFFAOYSA-N
• 3-(2-furanyl)-3-methylacrylic acid
• 3-(2-Furanyl)-3-methylacrylic acid

• Inchi： 1S/C8H8O3/c1-6(5-8(9)10)7-3-2-4-11-7/h2-5H,1H3,(H,9,10)
• InChI Key： PWSGIAZISDWKNV-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(=CC(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• Topological Polar Surface Area: 50.4

Additional information on 3-(2-Furanyl)-3-methylacrylic acid

3-(2-Furanyl)-3-methylacrylic acid (CAS No. 117612-63-2): A Comprehensive Overview

3-(2-Furanyl)-3-methylacrylic acid, identified by the CAS registry number 117612-63-2, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, also known as furan-substituted acrylic acid, has garnered attention due to its unique structural properties and potential for functionalization in advanced materials. Recent studies have highlighted its role in the development of novel polymers, drug delivery systems, and bio-based materials, making it a subject of intense research interest.

The molecular structure of 3-(2-furanyl)-3-methylacrylic acid consists of a furan ring attached to a substituted acrylic acid moiety. This combination imparts the compound with both aromatic and conjugated double bond characteristics, which are crucial for its reactivity and applicability. The furan ring, being an electron-rich heterocycle, facilitates various chemical transformations, such as Diels-Alder reactions and nucleophilic additions, making it a valuable building block in organic synthesis.

Recent advancements in polymer chemistry have explored the use of 3-(2-furanyl)-3-methylacrylic acid as a monomer for synthesizing stimuli-responsive polymers. These polymers exhibit unique properties, such as pH-sensitivity and thermoresponsiveness, which are highly desirable in drug delivery systems and smart materials. For instance, researchers have successfully incorporated this compound into polymeric networks that can release drugs in response to environmental changes, demonstrating its potential in biomedical applications.

In the realm of materials science, 3-(2-furanyl)-3-methylacrylic acid has been utilized to develop bio-based composites with enhanced mechanical and thermal properties. By integrating this compound into polymer matrices derived from renewable resources, scientists aim to create sustainable materials that can replace traditional petroleum-based products. This approach aligns with the growing demand for eco-friendly solutions in industries such as packaging, textiles, and construction.

The synthesis of 3-(2-furanyl)-3-methylacrylic acid typically involves multi-step organic reactions, including oxidation, alkylation, and cyclization processes. Recent studies have focused on optimizing these reactions to improve yield and reduce environmental impact. For example, catalytic methods using transition metal catalysts have been employed to streamline the synthesis process, making it more efficient and scalable for industrial applications.

Beyond its chemical synthesis and material applications, 3-(2-furanyl)-3-methylacrylic acid has also been investigated for its biological activity. Preliminary studies suggest that this compound may exhibit antioxidant and anti-inflammatory properties, opening avenues for its use in pharmaceuticals and nutraceuticals. However, further research is required to fully understand its bioavailability and efficacy in vivo.

In conclusion, 3-(2-furanyl)-3-methylacrylic acid (CAS No. 117612-63-2) is a multifaceted compound with promising applications across diverse disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, polymer chemistry, and materials science. As ongoing research continues to uncover new potentials for this compound, it is poised to play a pivotal role in advancing sustainable technologies and innovative solutions for the future.